Cas no 49674-30-8 (3-iodo-5-nitroBenzonitrile)

3-iodo-5-nitroBenzonitrile structure

3-iodo-5-nitroBenzonitrile structure

Product Name:3-iodo-5-nitroBenzonitrile

CAS No:49674-30-8

MF:C₇H₃IN₂O₂

MW:274.01539349556

MDL:MFCD00464943

CID:2113659

PubChem ID:3693009

Update Time:2025-04-21

3-iodo-5-nitroBenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-iodo-5-nitroBenzonitrile
- STK366897
- DA-23515
- 49674-30-8
- AKOS005443904
- MFCD00464943
- MDL： MFCD00464943
- Inchi： 1S/C7H3IN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： UEPUKJLGQKVRQM-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 273.92392Da
Monoisotopic Mass: 273.92392Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.6Å²

3-iodo-5-nitroBenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013033479-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	97%	1g	$1490.00	2023-09-01
Apollo Scientific	OR401059-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	250mg	£120.00	2025-02-20
Apollo Scientific	OR401059-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	1g	£360.00	2025-02-20
Apollo Scientific	OR401059-5g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	5g	£1080.00	2025-02-20
abcr	AB544301-250 mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250MG	€165.00	2023-04-14
abcr	AB544301-1 g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2023-04-14
abcr	AB544301-250mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250mg	€165.00	2025-04-18
abcr	AB544301-1g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2025-04-18
A2B Chem LLC	AZ92210-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8		250mg	$213.00	2024-04-19
A2B Chem LLC	AZ92210-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8		1g	$557.00	2024-04-19

3-iodo-5-nitroBenzonitrile Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

49674-30-8 (3-iodo-5-nitroBenzonitrile) Related Products

Recommended suppliers

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd